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Chemical Profile Comparison

Property N,N'-Dimethyloxamide
N,N-Dimethylformamide
(DMF)

CAS Number 615-35-0 [1] [2] 68-12-2 [3]

Molecular
Formula

C4H8N2O2 [1] [2] C3H7NO

Molecular Weight
(g/mol)

116.12 [2] -

Physical State (at
RT)

Solid [1] Liquid

Melting Point 214-217 °C [1] [2] -

Boiling Point - High (≈150°C at 760 mmHg)

Density (g/cm³) 1.1±0.1 [1] -
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Property N,N'-Dimethyloxamide
N,N-Dimethylformamide
(DMF)

Primary
Application

Chemical reagent (e.g., building block) [1] "Universal" polar aprotic

solvent [4]

Key Hazard
Statements

H315, H319, H335 (Causes skin/eye irritation,

may cause respiratory irritation) [1]

Reproductive toxicity, toxic to

organs [5]

Key Differentiating Factors

The table highlights that these two chemicals are fundamentally different in form and function.

Physical State and Utility: N,N'-Dimethyloxamide is a solid with a high melting point, indicating its

primary use as a reactant or building block in synthesis (e.g., for preparing specific ligands or
compounds) [1]. In contrast, DMF is a high-boiling liquid, a classic characteristic of a polar aprotic
solvent used to dissolve reagents and facilitate reactions [4].
Role in Synthesis: DMF is a workhorse solvent prized for its ability to dissolve a wide range of

compounds, including salts. It is particularly favored for nucleophilic substitution (SN2) and palladium-
catalyzed cross-coupling reactions because it does not hydrogen-bond to nucleophiles, thus

enhancing reaction rates [5].
Health and Regulatory Concerns: DMF, along with other dipolar aprotic solvents like DMAc and

NMP, faces significant regulatory pressure due to serious health concerns, including reproductive
toxicity [5]. The European Union's REACH regulation has classified them as "substances of very

high concern" (SVHC), with restrictions on DMF use effective from December 2023 [5]. This is a
major driver for the search for safer alternatives.

Guidance for Experimental Comparison

Since direct performance data is unavailable, you can design experiments to evaluate these chemicals for

your specific application. Below is a proposed workflow for this evaluation.
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Start: Identify Target Application

Define Evaluation Criteria

Design Experimental Workflow

For N,N'-Dimethyloxamide:
• Reaction yield as a reactant

• Purity of product
• Optimal stoichiometry

For DMF (Solvent Control):
• Reaction rate & conversion

• Product solubility & isolation
• Reusability/Recycling potential

For Alternative Solvents:
(Cyrene, 2-MeTHF, etc.)
• Performance vs. DMF

• EHS & sustainability score

For solvent replacement

1. Select Benchmark Reaction
(e.g., SN2, Cross-Coupling)

Execute & Analyze

Document & Conclude

2. Parallel Testing
Run reaction with each 
solvent/reagent system

3. Monitor Reaction
TLC, GC, HPLC, etc.

4. Work-up & Isolation
Purify and weigh product

5. Analyze Results
Calculate yield, purity, etc.
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Defining Evaluation Criteria:

For N,N'-Dimethyloxamide as a Reactant: The key metrics are reaction yield and the purity of the
resulting product when it is used as a building block [1].

For DMF as a Solvent (and Alternatives): The focus should be on reaction rate, conversion
efficiency, and the ease of product solubility and isolation [5]. Given regulatory pressures, also

evaluate environmental, health, and safety (EHS) profiles and sustainability of any solvent [5].

Experimental Workflow:

Select a Benchmark Reaction: Choose a transformation where DMF is commonly used, such as a

nucleophilic substitution (SN2) or a palladium-catalyzed cross-coupling [5].
Parallel Testing: Run the reaction using N,N'-Dimethyloxamide as a reactant (if applicable) and,

separately, use DMF and potential alternative solvents as the reaction medium for comparison.
Monitor and Isolate: Use standard analytical techniques (TLC, GC, HPLC) to monitor reaction

progress. Isolate and purify the final product.
Analyze and Conclude: Calculate and compare the yield, purity, and other relevant metrics to draw a

conclusion about the performance of each system.

Promising Alternatives to DMF

Given the push against traditional dipolar aprotic solvents, researchers are actively investigating greener

alternatives. While N,N'-Dimethyloxamide is not a direct solvent replacement, other chemicals are

emerging as promising candidates [5].

Dihydrolevoglucosenone (Cyrene): This is a bio-based, biodegradable solvent derived from

cellulose. Its dielectric constant is comparable to DMF, making it a suitable candidate for
electrochemical applications and organic synthesis as a direct replacement for DMF, NMP, and

DMAc [6].
Dimethyl Carbonate (DMC): This solvent has been noted for its growing uptake as a more

sustainable alternative in process chemistry [5].
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2-Methyltetrahydrofuran (2-MeTHF): Derived from biomass, this ether is increasingly featured in

process-scale publications as a preferable alternative to traditional ethers like 1,4-dioxane [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. NN&#39;- Dimethyloxamide | CAS#:615-35-0 | Chemsrc [chemsrc.com]

2. , N &#39;- N , 98% 5 g | Buy Online | Thermo Scientific Alfa... Dimethyloxamide [fishersci.co.uk]

3. , N -DIMETHYLFORMAMIDE N [inchem.org]

4. How to Synthesize in One Step - IRO Coating Additive DMF [irocoatingadditive.com]

5. Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents... [pmc.ncbi.nlm.nih.gov]

6. Electrochemically relevant physical–chemical properties of... [pubs.rsc.org]

To cite this document: Smolecule. [N,N'-Dimethyloxamide vs DMF in organic synthesis applications].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b600890#n-n-

dimethyloxamide-vs-dmf-in-organic-synthesis-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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